Cas no 10147-40-7 (Dodecane-1-sulfonyl chloride)

• Product Name: Dodecane-1-sulfonyl chloride
• CAS No: 10147-40-7
• MF: C₁₂H₂₅ClO₂S
• MW: 268.843702077866
• MDL: MFCD00014728
• CID: 86333
• PubChem ID: 66280
• Update Time: 2025-09-28

Dodecane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Dodecane-1-sulfonyl chloride
• 1-Dodecanesulfonyl chloride
• chlorododecylsulfone
• Dodecane-1-sulphonyl chloride
• dodecanesulfonyl chloride
• dodecanesulphonyl chloride
• dodecansulfonyl chloride
• dodecylsulfonic acid chloride
• n-Dodecylsulfonyl chloride
• Dodecan-1-sulfonylchlorid
• 1-DODECANESULPHONYL CHLORIDE
• AmmoniumcarbonateadditiveY-1
• 1-Dodecanesulfonic acid chloride
• 1-DODECANESULFONYL CHLORIDE, 98+%
• CAS-10147-40-7
• FT-0602746
• J-000406
• dodecanesulfonylchloride
• AKOS009157920
• NS00044771
• DTXSID7044500
• GEO-04212
• dodecane-1-sulfonylchloride
• DTXCID5024500
• n-dodecanesulfonyl chloride
• 1-Dodecanesulfonyl chloride, AldrichCPR
• CHEMBL3561591
• G45GS200PO
• AS-59600
• 1-Dodecanesulfonylchloride
• dodecylsulfonyl chloride
• NSC 94098
• 1-dodecane-sulfonyl chloride
• Tox21_303760
• 1-Dodecylsulfonyl chloride
• SCHEMBL744300
• NCGC00357006-01
• A19527
• C12H25ClO2S
• F20459
• NSC94098
• UNII-G45GS200PO
• PD193357
• MFCD00014728
• NSC-94098
• Q27278723
• 10147-40-7
• EINECS 233-416-8
• DB-005717

• MDL： MFCD00014728
• Inchi： 1S/C12H25ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-16(13,14)15/h2-12H2,1H3
• InChI Key： PBULHKIPTBIZHO-UHFFFAOYSA-N
• SMILES： ClS(CCCCCCCCCCCC)(=O)=O
• BRN： 1778092

Computed Properties

• Exact Mass: 268.12600
• Monoisotopic Mass: 268.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.037
• Melting Point: 41-42°C
• Boiling Point: 342.726°C at 760 mmHg
• Flash Point: 126-130°C/4mm
• Refractive Index: 1.462
• PSA: 42.52000
• LogP: 5.55670
• Sensitiveness: Moisture Sensitive
• Solubility: It can react with water to form hcl

Dodecane-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501a
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-43
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Dodecane-1-sulfonyl chloride

Introduction to Dodecane-1-sulfonyl chloride (CAS No. 10147-40-7)

Dodecane-1-sulfonyl chloride, with the chemical formula C₁₂H₂₅ClO₂S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 10147-40-7, serves as a crucial intermediate in the synthesis of various sulfonamide derivatives, which are widely employed in medicinal chemistry. The unique structural properties of Dodecane-1-sulfonyl chloride, characterized by a long alkyl chain and a sulfonyl chloride functional group, make it an invaluable tool for researchers aiming to develop novel therapeutic agents.

The significance of Dodecane-1-sulfonyl chloride lies in its ability to undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at the sulfonic acid position. This reactivity has been leveraged in the development of new drugs targeting a range of diseases, including infectious disorders and inflammatory conditions. Recent studies have highlighted its role in synthesizing potent inhibitors of bacterial enzymes, demonstrating its potential in combating antibiotic-resistant pathogens.

In the realm of drug discovery, the utility of Dodecane-1-sulfonyl chloride extends beyond mere intermediate synthesis. Researchers have utilized this compound to create libraries of sulfonamide-based molecules, which are then screened for biological activity. The long alkyl chain present in Dodecane-1-sulfonyl chloride contributes to the lipophilicity of the resulting derivatives, a critical factor in drug absorption and distribution within the body. This property has been particularly advantageous in designing oral medications with enhanced bioavailability.

One of the most compelling aspects of Dodecane-1-sulfonyl chloride is its versatility in synthetic chemistry. The sulfonyl chloride group can be readily converted into other functional moieties, such as sulfonamides, sulfonates, and carboxylic acids, depending on the reaction conditions and reagents employed. This adaptability has enabled chemists to tailor molecular structures with precision, optimizing pharmacokinetic profiles and therapeutic efficacy.

Recent advancements in computational chemistry have further underscored the importance of Dodecane-1-sulfonyl chloride. Molecular modeling studies have revealed that derivatives derived from this compound exhibit favorable interactions with biological targets, suggesting their potential as lead compounds for drug development. These insights have guided experimental efforts, leading to the identification of novel scaffolds with improved pharmacological properties.

The industrial production of Dodecane-1-sulfonyl chloride (CAS No. 10147-40-7) adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced synthetic techniques to isolate and purify the compound, minimizing impurities that could affect downstream applications. This commitment to quality has made it a trusted reagent for academic and industrial laboratories alike.

The application of Dodecane-1-sulfonyl chloride is not limited to pharmaceuticals; it also finds utility in materials science and agrochemicals. For instance, sulfonamide-based polymers derived from this compound have been explored for their potential use in water purification systems due to their ability to bind heavy metals and organic pollutants. Similarly, agrochemical researchers have utilized derivatives of Dodecane-1-sulfonyl chloride to develop novel pesticides with enhanced environmental compatibility.

As research continues to evolve, the demand for high-quality intermediates like Dodecane-1-sulfonyl chloride is expected to grow. The ongoing quest for innovative therapeutic solutions necessitates the development of robust synthetic methodologies that leverage compounds such as this one. By providing a versatile platform for molecular construction, Dodecane-1-sulfonyl chloride (CAS No. 10147-40-7) continues to play a pivotal role in advancing chemical biology and drug discovery initiatives worldwide.